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Compound of Interest

Compound Name: 3-Phthalimidopropionic acid

Cat. No.: B182142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phthalimidopropionic acid, also known as N-Phthaloyl-β-alanine, is a derivative of the

amino acid β-alanine. Its unique structure, featuring a phthalimide group, makes it a valuable

building block in organic synthesis. This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, and potential applications in research and drug

development, with a focus on quantitative data and experimental protocols.

Core Chemical and Physical Properties
3-Phthalimidopropionic acid is a white crystalline powder. A summary of its key physical and

chemical properties is presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₉NO₄ [1][2]

Molecular Weight 219.19 g/mol [1]

IUPAC Name
3-(1,3-dioxoisoindol-2-

yl)propanoic acid
[1]

CAS Number 3339-73-9 [1]

Melting Point 151 °C [3]

Boiling Point 423.4±28.0 °C (Predicted) [3]

Density 1.448±0.06 g/cm³ (Predicted) [3]

Solubility Soluble in Methanol [3]

pKa 4.30±0.10 (Predicted) [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
Phthalimidopropionic acid.
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Spectroscopy Data

¹H NMR

Spectra available. Key signals correspond to the

aromatic protons of the phthalimide group and

the aliphatic protons of the propionic acid chain.

[4]

¹³C NMR

Spectra available. Characteristic peaks for the

carbonyl carbons of the phthalimide and

carboxylic acid groups, as well as aromatic and

aliphatic carbons, are observed.[1]

Mass Spectrometry

Mass spectra are available, with the molecular

ion peak corresponding to the compound's

molecular weight.[1]

Infrared (IR) Spectroscopy

IR spectra show characteristic absorption bands

for the C=O stretching of the imide and

carboxylic acid groups, as well as C-H and C-N

bonds.[1]

Synthesis of 3-Phthalimidopropionic Acid
A common and efficient method for the synthesis of 3-Phthalimidopropionic acid involves the

direct reaction of phthalic anhydride with β-alanine.

Experimental Protocol: Fusion Method[5]
Materials:

Phthalic anhydride

β-alanine

Water

Ethanol

Procedure:
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A mixture of phthalic anhydride and β-alanine is heated to fusion at 200°C for 15 minutes.

The molten mixture is then poured into water.

The resulting precipitate of 3-Phthalimidopropionic acid is collected by filtration.

The crude product is recrystallized from ethanol to yield the purified compound.

Reactants

Process Product

Phthalic Anhydride

Fuse at 200°C

β-Alanine

Precipitate in Water Filter Recrystallize from Ethanol 3-Phthalimidopropionic Acid

Click to download full resolution via product page

Synthesis of 3-Phthalimidopropionic Acid Workflow.

Reactivity and Stability
3-Phthalimidopropionic acid is generally stable under normal conditions. However, it is

incompatible with strong oxidizing agents. Hazardous decomposition products upon

combustion include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Applications in Research and Drug Development
3-Phthalimidopropionic acid serves as a versatile intermediate in organic synthesis,

particularly in the development of pharmaceuticals and other bioactive molecules.[2] Its

phthalimide group can act as a protecting group for the amine functionality of β-alanine, which

can be later removed under specific conditions to liberate the free amine. This strategy is

widely used in peptide synthesis and the construction of more complex molecules.

While specific signaling pathways directly modulated by 3-Phthalimidopropionic acid are not

extensively documented, derivatives of phthalimides have been shown to possess anti-

inflammatory properties. For instance, certain phthalimide analogs have been found to inhibit
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the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. This

effect is associated with the downregulation of the Toll-like receptor 4 (TLR4) signaling

pathway.[5][6]

The logical relationship for the anti-inflammatory action of related phthalimide derivatives can

be visualized as follows:
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Proposed Anti-inflammatory Pathway of Phthalimide Derivatives.
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This diagram illustrates the potential mechanism by which phthalimide-containing compounds,

structurally related to 3-Phthalimidopropionic acid, may exert their anti-inflammatory effects

by interfering with the TLR4 signaling pathway. This suggests a promising area of investigation

for 3-Phthalimidopropionic acid and its derivatives in the development of novel anti-

inflammatory agents.

Conclusion
3-Phthalimidopropionic acid is a well-characterized compound with a range of applications in

synthetic chemistry. Its straightforward synthesis and the versatility of the phthalimide

protecting group make it a valuable tool for researchers. While its direct biological activities are

still under exploration, the known anti-inflammatory properties of related phthalimide derivatives

suggest that 3-Phthalimidopropionic acid could be a key precursor for the development of

new therapeutic agents. This guide provides a solid foundation of its chemical properties to

support further research and development in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182142#3-phthalimidopropionic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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